Cas no 89840-82-4 (N,N-Diethyl-4-nitrobenzenesulfonamide)

• Product Name: N,N-Diethyl-4-nitrobenzenesulfonamide
• CAS No: 89840-82-4
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• MDL: MFCD00451495
• CID: 587501
• PubChem ID: 745341
• Update Time: 2025-11-03

N,N-Diethyl-4-nitrobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-4-nitrobenzenesulfonamide
• Benzenesulfonamide, N,N-diethyl-4-nitro-
• CBDivE_002307
• AB01326001-02
• SCHEMBL7650160
• N,N-Diethyl-4-nitro-benzenesulfonamide
• BS-23931
• 4-nitro-N,N-diethyl-benzenesulfonamide
• N,N-diethyl-4-nitrobenzene-1-sulfonamide
• MFCD00451495
• N,N-Diethyl 4-nitrobenzenesulfonamide
• SONXVVRXIQJXIP-UHFFFAOYSA-N
• DTXSID90353572
• Oprea1_683679
• NCGC00332113-01
• SR-01000407421
• AKOS001605092
• SR-01000407421-1
• SB81341
• A861032
• CS-0212871
• BB 0220373
• 89840-82-4
• STK022831

• MDL： MFCD00451495
• Inchi： 1S/C10H14N2O4S/c1-3-11(4-2)17(15,16)10-7-5-9(6-8-10)12(13)14/h5-8H,3-4H2,1-2H3
• InChI Key： SONXVVRXIQJXIP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 258.06742811g/mol
• Monoisotopic Mass: 258.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N,N-Diethyl-4-nitrobenzenesulfonamide

N,N-Diethyl-4-nitrobenzenesulfonamide: A Comprehensive Overview

N,N-Diethyl-4-nitrobenzenesulfonamide, also known by its CAS number 89840-82-4, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzenesulfonamide, with specific substituents that confer unique properties. The N,N-Diethyl group and the 4-nitro substituent play pivotal roles in its chemical behavior and biological activity. Recent studies have highlighted its potential applications in drug development and material science, making it a subject of intense research interest.

The structure of N,N-Diethyl-4-nitrobenzenesulfonamide consists of a benzene ring substituted with a sulfonamide group at the para position. The sulfonamide group is further modified by an N,N-diethyl substituent, which enhances its lipophilicity and bioavailability. The 4-nitro group introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. These structural features make it a versatile molecule with potential applications in various industries.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of N,N-Diethyl-4-nitrobenzenesulfonamide with greater accuracy. For instance, molecular docking studies have revealed its potential to bind to specific protein targets, suggesting its role as a lead compound in drug discovery. Additionally, spectroscopic analyses have provided insights into its electronic structure, which is crucial for understanding its reactivity under different conditions.

In the context of pharmacology, N,N-Diethyl-4-nitrobenzenesulfonamide has been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated its ability to inhibit cyclooxygenase enzymes, which are key players in inflammation. Furthermore, its sulfonamide group has been shown to exhibit antimicrobial activity against various bacterial strains, making it a promising candidate for antibiotic development.

The synthesis of N,N-Diethyl-4-nitrobenzenesulfonamide involves a multi-step process that includes nucleophilic substitution and sulfonation reactions. Recent optimizations in synthetic protocols have improved the yield and purity of the compound, making it more accessible for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From a materials science perspective, N,N-Diethyl-4-nitrobenzenesulfonamide has shown potential as a precursor for advanced materials such as polymers and coatings. Its unique combination of hydrophilic and hydrophobic groups allows for tailored surface properties, which can be exploited in applications ranging from electronics to biomedical devices.

In conclusion, N,N-Diethyl-4-nitrobenzenesulfonamide (CAS 89840-82-4) is a multifaceted compound with diverse applications across various scientific domains. Its structural features, combined with recent research advancements, position it as a valuable tool in drug development, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to scientific progress.